Cas no 1878927-91-3 (1,3-Propanediol, 2-amino-1-(4,4-dimethylcyclohexyl)-)

• Product Name: 1,3-Propanediol, 2-amino-1-(4,4-dimethylcyclohexyl)-
• CAS No: 1878927-91-3
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• MDL: MFCD30487194
• CID: 5192131
• PubChem ID: 130596292
• Update Time: 2025-06-13

1,3-Propanediol, 2-amino-1-(4,4-dimethylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-amino-1-(4,4-dimethylcyclohexyl)-

• MDL： MFCD30487194
• Inchi： 1S/C11H23NO2/c1-11(2)5-3-8(4-6-11)10(14)9(12)7-13/h8-10,13-14H,3-7,12H2,1-2H3
• InChI Key： MRFATEOTGWGPFZ-UHFFFAOYSA-N
• SMILES： C(C1CCC(C)(C)CC1)(O)C(N)CO

Additional information on 1,3-Propanediol, 2-amino-1-(4,4-dimethylcyclohexyl)-

Recent Advances in the Study of 1,3-Propanediol, 2-amino-1-(4,4-dimethylcyclohexyl)- (CAS: 1878927-91-3)

The compound 1,3-Propanediol, 2-amino-1-(4,4-dimethylcyclohexyl)- (CAS: 1878927-91-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexyl and amino-propanediol structure, exhibits potential applications in drug development, particularly in the design of novel therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1,3-Propanediol, 2-amino-1-(4,4-dimethylcyclohexyl)-, highlighting its efficient production through a multi-step catalytic process. The researchers emphasized the compound's high yield and purity, which are critical for its application in pharmaceutical formulations. Additionally, the study identified key intermediates in the synthesis, providing a foundation for scalable production.

In terms of pharmacological activity, preliminary in vitro and in vivo studies have demonstrated that 1,3-Propanediol, 2-amino-1-(4,4-dimethylcyclohexyl)- exhibits notable bioactivity. A recent preprint on bioRxiv reported its potential as a modulator of G-protein-coupled receptors (GPCRs), which are implicated in various diseases, including neurological disorders and cancer. The compound's ability to selectively bind to specific GPCR subtypes suggests its utility in targeted therapy development.

Further research has also investigated the compound's safety profile and pharmacokinetics. A 2024 study in Toxicology and Applied Pharmacology evaluated its toxicity in animal models, revealing a favorable safety margin at therapeutic doses. The study also provided insights into its metabolic pathways, which are essential for understanding its bioavailability and potential drug-drug interactions.

In conclusion, 1,3-Propanediol, 2-amino-1-(4,4-dimethylcyclohexyl)- (CAS: 1878927-91-3) represents a promising molecule in the chemical biology and pharmaceutical landscape. Its synthetic accessibility, bioactivity, and safety profile position it as a viable candidate for further drug development efforts. Future research should focus on elucidating its precise mechanisms of action and exploring its therapeutic potential in disease models.